Cas no 412352-67-1 (Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)-)
412352-67-1 structure
Product Name:Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)-
CAS No:412352-67-1
MF:C9H17NO5
MW:219.234983205795
CID:326484
PubChem ID:20584751
Update Time:2025-04-19
Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)- Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)-
- (R)-3-((tert-butoxycarbonyl)amino)-2-methoxypropanoic acid
- (R)-3-((tert-butoxycarbonyl)amino)-2-methoxypropanoicacid
- 412352-67-1
- (2R)-2-methoxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
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- Inchi: 1S/C9H17NO5/c1-9(2,3)15-8(13)10-5-6(14-4)7(11)12/h6H,5H2,1-4H3,(H,10,13)(H,11,12)/t6-/m1/s1
- InChI Key: JDFAPMRAFUTCBO-ZCFIWIBFSA-N
- SMILES: O(C(NC[C@H](C(=O)O)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 219.111
- Monoisotopic Mass: 219.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.9A^2
- XLogP3: 0.4
Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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